6-({4-ethyl-5-[(2-methylbenzyl)sulfanyl]-4H-1,2,4-triazol-3-yl}methoxy)-2-phenyl-3(2H)-pyridazinone

• IUPAC Name: 6-[[4-ethyl-5-[(2-methylphenyl)methylsulfanyl]-1,2,4-triazol-3-yl]methoxy]-2-phenylpyridazin-3-one
• InChI: InChI=1S/C23H23N5O2S/c1-3-27-20(24-25-23(27)31-16-18-10-8-7-9-17(18)2)15-30-21-13-14-22(29)28(26-21)19-11-5-4-6-12-19/h4-14H,3,15-16H2,1-2H3
• InChI Key: LKMQLOLRJKOIFD-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN=C1SCC2=CC=CC=C2C)COC3=NN(C(=O)C=C3)C4=CC=CC=C4
• Molecular Formula: C23H23N5O2S
• Molecular Weight: 433.5 g/mol
• CAS No.: 439121-31-0

Description

6-({4-ethyl-5-[(2-methylbenzyl)sulfanyl]-4H-1,2,4-triazol-3-yl}methoxy)-2-phenyl-3(2H)-pyridazinone is a useful research compound. Its molecular formula is C23H23N5O2S and its molecular weight is 433.53. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• The compound is part of a broader category of chemicals involving reactions of 1,2,4-triazole-3-thiols with various agents, leading to new 3-sulfanyl-1,2,4-triazoles with high yields. Such reactions and their products are significant in chemical synthesis and pharmaceutical research (Kaldrikyan, Minasyan, & Melik-Ogandzanyan, 2016).
• Another related synthesis involves creating compounds like 2-((4-Phenyl-5-(2-(p-tolylamino)ethyl)-4H-1,2,4-triazol-3-yl)thio)-N′-(1-phenylethylidene)acetohydrazide, demonstrating the versatility of such triazole derivatives in synthesizing compounds with potential biological activities (Šermukšnytė et al., 2022).

Pharmacological and Biological Activities

• The synthesis of novel pyridazinone derivatives, including those with triazole moieties, has been a focus of research due to their potential pharmacological properties. These compounds often exhibit diverse biological activities, which are central to developing new therapeutic agents (Li et al., 2012).
• Derivatives like the one mentioned in your query have been involved in studies for their potential anticancer properties. Research on similar compounds has shown that they can exhibit significant activity against various cancer cell lines, making them valuable candidates for further cancer research (Bekircan et al., 2008).

Structural and Spectroscopic Analysis

• Extensive research has been conducted on the crystal structure, spectroscopic studies, and theoretical calculations of pyridazinone derivatives. Such studies are crucial for understanding the molecular properties and reactivity of these compounds, which can inform their practical applications in various fields (Kalai et al., 2021).